Cas no 101019-00-5 (Methanone,(3,4-dihydro-2H-1-benzopyran-6-yl)phenyl-)

Methanone,(3,4-dihydro-2H-1-benzopyran-6-yl)phenyl- structure
101019-00-5 structure
Product Name:Methanone,(3,4-dihydro-2H-1-benzopyran-6-yl)phenyl-
CAS No:101019-00-5
MF:C16H14O2
MW:238.281164646149
CID:140522
PubChem ID:3029190
Update Time:2025-04-19

Methanone,(3,4-dihydro-2H-1-benzopyran-6-yl)phenyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone,(3,4-dihydro-2H-1-benzopyran-6-yl)phenyl-
    • 3,4-dihydro-2H-chromen-6-yl(phenyl)methanone
    • 6-Chromanyl phenyl ketone
    • Chroman, 6-benzoyl-
    • Ketone, 6-chromanyl phenyl
    • Methanone, (3,4-dihydro-2H-1-benzopyran-6-yl)phenyl-
    • BRN 0207728
    • 4-17-00-05365 (Beilstein Handbook Reference)
    • 101019-00-5
    • DTXSID60143669
    • NIOSH/OB1748000
    • (3,4-Dihydro-2H-1-benzopyran-6-yl)phenylmethanone
    • 2H-1-Benzopyran, 3,4-dihydro-6-benzyl-
    • OB17480000
    • Inchi: 1S/C16H14O2/c17-16(12-5-2-1-3-6-12)14-8-9-15-13(11-14)7-4-10-18-15/h1-3,5-6,8-9,11H,4,7,10H2
    • InChI Key: KWCNVCDEENIFOA-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(C(C3C=CC=CC=3)=O)=CC=2CCC1

Computed Properties

  • Exact Mass: 238.09942
  • Monoisotopic Mass: 238.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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